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molecular formula C11H15BrO4 B1337535 1-Bromo-2-(dimethoxymethyl)-4,5-dimethoxybenzene CAS No. 70461-33-5

1-Bromo-2-(dimethoxymethyl)-4,5-dimethoxybenzene

Cat. No. B1337535
CAS RN: 70461-33-5
M. Wt: 291.14 g/mol
InChI Key: QVUVEEKONLXEOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05342941

Procedure details

6-Bromo-3,4-dimethoxybenzaldehyde (470 g) is suspended in methanol (600 ml), and thereto are added methyl ortho-formate (1025 ml) and IRA-120 (H+-type) (10 g), and the mixture is refluxed for one hour. The mixture is cooled to room temperature, and the insoluble materials are removed by filtration. The filtrate is concentrated under reduced pressure, and the resulting residue is dissolved in diethyl ether. The mixture is washed, dried, and evaporated to remove the diethyl ether. The resulting residue is distilled under reduced pressure to give 6-bromo-3,4-dimethoxybenzaldehyde dimethylacetal (522 g) as main distillate (133°-138° C./1Torr).
Name
6-Bromo-3,4-dimethoxybenzaldehyde
Quantity
470 g
Type
reactant
Reaction Step One
Name
methyl ortho-formate
Quantity
1025 mL
Type
reactant
Reaction Step Two
Name
methanol
Quantity
600 mL
Type
reactant
Reaction Step Three
Name
6-bromo-3,4-dimethoxybenzaldehyde dimethylacetal
Yield
93.9%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([CH:8]=[O:9])=[CH:6][C:5]([O:10][CH3:11])=[C:4]([O:12][CH3:13])[CH:3]=1.[CH:14]([O-])([O-])[O:15]C.[CH3:19]O>>[CH3:19][O:9][CH:8]([O:15][CH3:14])[C:7]1[C:2]([Br:1])=[CH:3][C:4]([O:12][CH3:13])=[C:5]([O:10][CH3:11])[CH:6]=1

Inputs

Step One
Name
6-Bromo-3,4-dimethoxybenzaldehyde
Quantity
470 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1C=O)OC)OC
Step Two
Name
methyl ortho-formate
Quantity
1025 mL
Type
reactant
Smiles
C(OC)([O-])[O-]
Step Three
Name
methanol
Quantity
600 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture is refluxed for one hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the insoluble materials are removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate is concentrated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the resulting residue is dissolved in diethyl ether
WASH
Type
WASH
Details
The mixture is washed
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to remove the diethyl ether
DISTILLATION
Type
DISTILLATION
Details
The resulting residue is distilled under reduced pressure

Outcomes

Product
Name
6-bromo-3,4-dimethoxybenzaldehyde dimethylacetal
Type
product
Smiles
COC(C1=CC(=C(C=C1Br)OC)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 522 g
YIELD: PERCENTYIELD 93.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.